Cas no 5741-97-9 (2-{[4-benzyl-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[(2-methylpropyl)carbamoyl]acetamide)

• Product Name: 2-{[4-benzyl-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[(2-methylpropyl)carbamoyl]acetamide
• CAS No: 5741-97-9
• MF: C₂₂H₂₄FN₅O₂S
• MW: 441.521666526794
• CID: 1604505
• PubChem ID: 5244304
• Update Time: 2025-04-21

2-{[4-benzyl-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[(2-methylpropyl)carbamoyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[4-benzyl-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[(2-methylpropyl)carbamoyl]acetamide
• 2-[[4-benzyl-5-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylpropylcarbamoyl)acetamide
• Z24536732
• DTXSID50412816
• 5741-97-9
• AKOS007964704

• Inchi： 1S/C22H24FN5O2S/c1-15(2)12-24-21(30)25-19(29)14-31-22-27-26-20(17-8-10-18(23)11-9-17)28(22)13-16-6-4-3-5-7-16/h3-11,15H,12-14H2,1-2H3,(H2,24,25,29,30)
• InChI Key： DTSSWORGRUBPQV-UHFFFAOYSA-N
• SMILES： S(CC(NC(NCC(C)C)=O)=O)C1=NN=C(C2C=CC(=CC=2)F)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 441.16372
• Monoisotopic Mass: 441.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.29
• Refractive Index: 1.631
• PSA: 88.91